C-Terminal Domain Allosteric Binding vs. LDLR-Binding-Site Inhibition
AZD0780 is the only advanced oral PCSK9 inhibitor that binds to a pocket in the PCSK9 C-terminal domain (Kd <200 nM) and blocks lysosomal trafficking of the PCSK9–LDLR complex without interfering with the PCSK9–LDLR binding interaction itself . This contrasts fundamentally with MK-0616 (enlicitide decanoate), which is a macrocyclic peptide that competitively inhibits the PCSK9–LDLR protein–protein interaction at the LDLR-binding domain (IC₅₀ 2.5 nM) [1]; with the monoclonal antibodies evolocumab and alirocumab, which bind circulating PCSK9 and prevent its interaction with LDLR [1]; and with inclisiran, an siRNA that suppresses PCSK9 biosynthesis entirely [1]. By acting downstream of PCSK9–LDLR binding at the lysosomal trafficking step, AZD0780 preserves the normal PCSK9–LDLR binding interface, a feature that may have implications for receptor processing distinct from competitive antagonists [2].
| Evidence Dimension | Molecular mechanism and binding site on PCSK9 |
|---|---|
| Target Compound Data | AZD0780: binds C-terminal domain allosteric pocket (Kd <200 nM); blocks lysosomal trafficking of PCSK9–LDLR complex; does NOT disrupt PCSK9–LDLR binding |
| Comparator Or Baseline | MK-0616: binds LDLR-binding domain, inhibits PCSK9–LDLR interaction (IC₅₀ 2.5 nM). Evolocumab/Alirocumab: bind circulating PCSK9, prevent LDLR interaction. Inclisiran: siRNA, suppresses PCSK9 production. |
| Quantified Difference | Qualitative mechanistic distinction: AZD0780 is the only agent acting at the C-terminal domain/lysosomal trafficking node rather than at the PCSK9–LDLR binding interface |
| Conditions | Biochemical binding assays; cell-based lysosomal trafficking assays; structural biology studies |
Why This Matters
For research programs investigating PCSK9 biology beyond LDLR-binding-interface antagonism—or for preclinical studies requiring a tool compound with an orthogonal binding site—AZD0780 provides a mechanistically non-redundant pharmacological probe that cannot be replaced by MK-0616, evolocumab, or alirocumab.
- [1] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source
- [2] Koren MJ (investigator), Medscape Medical News. New PCSK9 Gets Cholesterol to Target if Statins Can't. 16 April 2025. Describes AZD0780 novel mechanism preventing lysosomal trafficking and degradation of LDLR, distinct from other drugs in the class. View Source
